Cas no 2228664-39-7 (N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine
• CAS No: 2228664-39-7
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6029870
• PubChem ID: 165619693
• Update Time: 2025-06-10

N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine
• EN300-1864864
• N-methyl-1-[(1-phenylcyclopentyl)methyl]cyclopropan-1-amine
• 2228664-39-7

• Inchi： 1S/C16H23N/c1-17-16(11-12-16)13-15(9-5-6-10-15)14-7-3-2-4-8-14/h2-4,7-8,17H,5-6,9-13H2,1H3
• InChI Key： AUMQMWGLRZOGHV-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine (CAS No. 2228664-39-7)

The compound N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine (CAS No. 2228664-39-7) is a structurally unique molecule that has garnered attention in the field of organic chemistry and pharmaceutical research. Its complex structure, featuring a cyclopropane ring and a phenylcyclopentyl moiety, makes it a subject of interest for synthetic chemists and researchers exploring novel bioactive compounds. The presence of both N-methyl and cyclopropyl groups in its backbone suggests potential applications in drug discovery, particularly in modulating central nervous system (CNS) targets.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on compounds like N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine due to their potential to interact with G-protein-coupled receptors (GPCRs) or ion channels, which are critical in treating neurological disorders. This aligns with the growing public interest in mental health and cognitive enhancement, topics frequently searched in academic and medical forums.

The synthesis of CAS No. 2228664-39-7 involves multi-step organic reactions, including cyclopropanation and N-methylation, which are well-documented in peer-reviewed literature. Its lipophilicity and molecular weight fall within the desirable range for blood-brain barrier penetration, a key consideration for CNS-active compounds. This property has sparked discussions in online platforms about the blood-brain barrier and its role in drug delivery, a trending topic in neuroscience communities.

From a commercial perspective, N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine is often procured by research institutions and pharmaceutical companies for high-throughput screening (HTS) campaigns. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models can predict their binding affinities to biological targets. Searches for computational chemistry and virtual screening have seen a notable uptick, reflecting this shift in research methodologies.

Environmental and safety profiles of CAS No. 2228664-39-7 are also under scrutiny, given the global emphasis on green chemistry and sustainable practices. Researchers are exploring catalytic methods to synthesize this compound with minimal waste, addressing concerns raised in forums about chemical sustainability. This aligns with the broader push for eco-friendly synthesis techniques, a hot topic in both academic and industrial circles.

In summary, N-methyl-1-(1-phenylcyclopentyl)methylcyclopropan-1-amine represents a fascinating case study at the intersection of synthetic chemistry, drug discovery, and environmental science. Its structural complexity and potential applications make it a valuable subject for ongoing research, resonating with contemporary discussions on CNS therapeutics, AI in drug development, and sustainable chemistry.